Cas no 62013-61-0 (2-Pyridinecarboxylic acid, 3-[(1-oxopropyl)thio]-)

• Product Name: 2-Pyridinecarboxylic acid, 3-[(1-oxopropyl)thio]-
• CAS No: 62013-61-0
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• CID: 460658
• PubChem ID: 12361751
• Update Time: 2025-04-19

2-Pyridinecarboxylic acid, 3-[(1-oxopropyl)thio]- Chemical and Physical Properties

Names and Identifiers

• 2-Pyridinecarboxylic acid, 3-[(1-oxopropyl)thio]-
• 3-propanoylsulfanylpyridine-2-carboxylic acid
• CHEMBL3247178
• 62013-61-0
• DTXSID20494189
• 3-(Propanoylsulfanyl)pyridine-2-carboxylic acid

• Inchi： 1S/C9H9NO3S/c1-2-7(11)14-6-4-3-5-10-8(6)9(12)13/h3-5H,2H2,1H3,(H,12,13)
• InChI Key： DLJRIEQTLDSXNC-UHFFFAOYSA-N
• SMILES： S(C(CC)=O)C1=CC=CN=C1C(=O)O

Computed Properties

• Exact Mass: 211.03037
• Monoisotopic Mass: 211.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 92.6Ų

Experimental Properties

• PSA: 67.26